Cas no 356058-18-9 (4-(4-TRIFLUOROMETHYLPHENYL)BENZYLAMINE)

• Product Name: 4-(4-TRIFLUOROMETHYLPHENYL)BENZYLAMINE
• CAS No: 356058-18-9
• MF: C₁₄H₁₂F₃N
• MW: 251.246994018555
• CID: 858722
• PubChem ID: 3729155
• Update Time: 2025-05-20

4-(4-TRIFLUOROMETHYLPHENYL)BENZYLAMINE Chemical and Physical Properties

Names and Identifiers

• 4-(4-TRIFLUOROMETHYLPHENYL)BENZYLAMINE
• [4-[4-(trifluoromethyl)phenyl]phenyl]methanamine
• 4-aminomethyl-4'-trifluoromethyl-1,1'-biphenyl
• 4'-trifluoromethylbiphenyl-4-methylamine
• AKOS004117091
• CS-0433351
• 356058-18-9
• SB17874
• {4-[4-(TRIFLUOROMETHYL)PHENYL]PHENYL}METHANAMINE
• {[4'-(trifluoromethyl)-4-biphenylyl]methyl}amine
• (4'-(Trifluoromethyl)[1,1'-biphenyl]-4-yl)methanamine
• DTXSID80395623
• C-(4'-trifluoromethyl-biphenyl-4-yl)-methylamine
• SCHEMBL2091314
• C78161
• 4'-(Trifluoromethyl)-biphenyl-4-methanamine
• (4'-(trifluoromethyl)-[1,1'-biphenyl]-4-yl)methanamine

• Inchi： 1S/C14H12F3N/c15-14(16,17)13-7-5-12(6-8-13)11-3-1-10(9-18)2-4-11/h1-8H,9,18H2
• InChI Key： RVNFCJGQVWHMKN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC(CN)=CC=1)(F)F

Computed Properties

• Exact Mass: 251.09200
• Monoisotopic Mass: 251.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 4.53140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(4-TRIFLUOROMETHYLPHENYL)BENZYLAMINE

4-(4-TRIFLUOROMETHYLPHENYL)BENZYLAMINE: A Comprehensive Overview of CAS No. 356058-18-9

4-(4-TRIFLUOROMETHYLPHENYL)BENZYLAMINE (CAS No. 356058-18-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 4-(4-TRIFLUOROMETHYLPHENYL)BENZYLAMINE consists of a benzylamine moiety attached to a 4-trifluoromethylphenyl group. The presence of the trifluoromethyl group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. This structural feature makes it an attractive candidate for drug design and optimization.

Recent studies have highlighted the importance of 4-(4-TRIFLUOROMETHYLPHENYL)BENZYLAMINE in the context of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the compound's potential as a scaffold for developing inhibitors of specific enzymes involved in various diseases. The researchers found that derivatives of 4-(4-TRIFLUOROMETHYLPHENYL)BENZYLAMINE exhibited potent inhibitory activity against these enzymes, suggesting its utility in drug discovery.

In another study, published in the European Journal of Medicinal Chemistry, scientists explored the use of 4-(4-TRIFLUOROMETHYLPHENYL)BENZYLAMINE as a lead compound for designing anti-inflammatory drugs. The results indicated that certain derivatives of this compound demonstrated significant anti-inflammatory properties, making it a valuable starting point for further drug development efforts.

The synthesis of 4-(4-TRIFLUOROMETHYLPHENYL)BENZYLAMINE has been well-documented in the literature. A common synthetic route involves the reaction of 4-trifluoromethylbenzaldehyde with benzylamine under mild conditions. This method provides high yields and good purity, making it suitable for large-scale production. Additionally, various modifications to this synthetic pathway have been reported to enhance the efficiency and selectivity of the reaction.

The physical and chemical properties of 4-(4-TRIFLUOROMETHYLPHENYL)BENZYLAMINE are also noteworthy. It is a white crystalline solid with a melting point ranging from 75 to 78°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays.

In terms of safety and handling, 4-(4-TRIFLUOROMETHYLPHENYL)BENZYLAMINE should be stored under dry conditions and protected from light to maintain its stability. While it is not classified as a hazardous material, standard laboratory safety protocols should be followed when handling this compound to ensure safe usage.

The potential applications of 4-(4-TRIFLUOROMETHYLPHENYL)BENZYLAMINE extend beyond medicinal chemistry. In materials science, it has been explored as a precursor for the synthesis of functional polymers and coatings. The trifluoromethyl group can enhance the thermal stability and chemical resistance of these materials, making them suitable for use in various industrial applications.

In conclusion, 4-(4-TRIFLUOROMETHYLPHENYL)BENZYLAMINE (CAS No. 356058-18-9) is a multifaceted compound with significant potential in multiple scientific domains. Its unique chemical structure and versatile properties make it an invaluable tool for researchers working in medicinal chemistry, pharmaceutical development, and materials science. As ongoing research continues to uncover new applications and derivatives, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.